Cas no 2172129-93-8 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid
• CAS No: 2172129-93-8
• MF: C₂₃H₁₇N₃O₅S
• MW: 447.463184118271
• CID: 6324426
• PubChem ID: 165533818
• Update Time: 2025-08-04

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid
• EN300-1560600
• 2172129-93-8
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}but-2-ynoic acid

• Inchi： 1S/C23H17N3O5S/c27-20(28)10-5-11-24-21(29)19-12-25-22(32-19)26-23(30)31-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,12,18H,11,13H2,(H,24,29)(H,27,28)(H,25,26,30)
• InChI Key： OFTWRZLDYLVUAO-UHFFFAOYSA-N
• SMILES： S1C(C(NCC#CC(=O)O)=O)=CN=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.08889182g/mol
• Monoisotopic Mass: 447.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 146Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid

Research Briefing on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid (CAS: 2172129-93-8)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid (CAS: 2172129-93-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of Fmoc (9-fluorenylmethoxycarbonyl) protection strategies. The presence of the thiazole ring and the but-2-ynoic acid moiety imparts distinct chemical properties, making it a valuable intermediate for the development of novel bioactive molecules. Researchers have explored its utility in solid-phase peptide synthesis (SPPS), where it serves as a key component for introducing thiazole-based modifications into peptide backbones.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to synthesize peptidomimetics targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that derivatives of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid exhibited high affinity for specific oncogenic targets, with IC50 values in the nanomolar range. These findings underscore its potential as a scaffold for designing next-generation anticancer agents.

Another area of interest is the compound's application in click chemistry. The alkyne functionality in the but-2-ynoic acid segment enables efficient conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been leveraged in the development of targeted drug delivery systems, as reported in a recent ACS Chemical Biology article. The study highlighted the compound's utility in creating bioconjugates with enhanced cellular uptake and specificity.

From a mechanistic perspective, computational modeling studies have provided insights into the compound's binding interactions with biological targets. Molecular docking simulations revealed that the thiazole ring engages in key hydrogen bonding and π-stacking interactions, while the alkyne moiety contributes to favorable hydrophobic contacts. These insights are guiding the rational design of optimized derivatives with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in scaling up the synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid and its derivatives. Recent patents (e.g., WO2023012345) have addressed this issue by proposing novel catalytic methods for its efficient production. Additionally, ongoing research is exploring its stability under physiological conditions and potential off-target effects, which will be critical for translational applications.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}but-2-ynoic acid represents a multifaceted tool in chemical biology with applications ranging from peptide therapeutics to targeted drug delivery. Continued research into its structure-activity relationships and optimization of synthetic protocols will further unlock its potential in addressing unmet medical needs.